Cas no 1089279-29-7 (2-ethyl-4-fluoro-1-nitro-benzene)

2-ethyl-4-fluoro-1-nitro-benzene Properties

Names and Identifiers

• 2-Ethyl-4-fluoro-1-nitrobenzene
• 2-ethyl-4-chloro-1-indanone
• 4-CHLORO-2-ETHYL-1-INDANONE
• 4-Chloro-2-ethyl-2,3-dihydro-1H-inden-1-one
• 4-nitro-3-ethyl-fluorobenzene
• MQNMCCCUGXMTSZ-UHFFFAOYSA-N
• SY023824
• 2-ethyl-4-fluoro-1-nitro-benzene
• CS-11527
• MFCD16658616
• CS-0152529
• 2-ethyl-4-fluoro-1-nitrobenzene
• SCHEMBL310839
• EN300-248236
• DB-104592
• 2-ethyl-4-fluoronitrobenzene
• 1089279-29-7
• AC1596
• AKOS023557927
• A925975
• +Expand

• MDL： MFCD16658616
• InChIKey： MQNMCCCUGXMTSZ-UHFFFAOYSA-N
• Inchi： 1S/C8H8FNO2/c1-2-6-5-7(9)3-4-8(6)10(11)12/h3-5H,2H2,1H3
• SMILES： FC1C([H])=C([H])C(=C(C=1[H])C([H])([H])C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.05390666g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.81950
• PSA: 45.82000